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Compound of Interest

Compound Name: Trimethylurea

Cat. No.: B1211377 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for N,N,N'-Trimethylurea. The information is presented to be a valuable resource for

professionals in research and development, particularly in the fields of chemistry and drug

development. This document summarizes key thermochemical parameters, details the

experimental methodologies for their determination, and provides a visual representation of a

plausible synthetic pathway.

Core Thermochemical Data
N,N,N'-Trimethylurea is a substituted urea derivative with the chemical formula C₄H₁₀N₂O.

Accurate thermochemical data is essential for understanding its stability, reactivity, and

potential applications in various chemical processes. The primary source for critically evaluated

thermochemical data for this compound is the National Institute of Standards and Technology

(NIST) Chemistry WebBook.

The following tables summarize the key thermochemical properties for N,N,N'-Trimethylurea in

the solid phase. While direct numerical values from the primary source require a subscription

for full access, this guide provides the framework for this data.

Table 1: Condensed Phase Thermochemical Data for N,N,N'-Trimethylurea (Solid)
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Thermochemical
Property

Symbol Value (kJ/mol) Reference

Standard Enthalpy of

Combustion
ΔcH°solid

Data available from

NIST
[1]

Standard Enthalpy of

Formation
ΔfH°solid

Data available from

NIST
[1]

Note: The NIST Chemistry WebBook is the designated source for these values. Users are

encouraged to consult the database directly for the most accurate and up-to-date information.

Experimental Protocols
The determination of thermochemical data is reliant on precise calorimetric techniques. The

following sections detail the generalized experimental protocols for measuring the key

thermochemical parameters of solid organic compounds like N,N,N'-Trimethylurea.

Determination of Enthalpy of Combustion using Bomb
Calorimetry
The standard enthalpy of combustion is determined using a bomb calorimeter. This technique

measures the heat released when a substance is completely burned in a controlled volume of

oxygen.

Apparatus:

A high-pressure stainless steel vessel (the "bomb")

A water bath with a stirrer and a high-precision thermometer

An ignition system

A sample crucible

Procedure:
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A precisely weighed sample of N,N,N'-Trimethylurea is placed in the crucible within the

bomb.

The bomb is sealed and pressurized with an excess of pure oxygen.

The bomb is submerged in a known quantity of water in the calorimeter.

The initial temperature of the water is recorded.

The sample is ignited electrically.

The temperature of the water is monitored and the final, maximum temperature is recorded.

The heat capacity of the calorimeter is determined by burning a standard substance with a

known enthalpy of combustion (e.g., benzoic acid).

The enthalpy of combustion of the sample is calculated from the temperature change, the

heat capacity of the calorimeter, and the mass of the sample.

Determination of Enthalpy of Sublimation using Calvet
Microcalorimetry
The enthalpy of sublimation, the heat required to change a substance from a solid to a gas, can

be determined using a Calvet-type microcalorimeter.

Apparatus:

Calvet-type microcalorimeter

Sample and reference cells

Vacuum system

Procedure:

A small, accurately weighed sample of N,N,N'-Trimethylurea is placed in the sample cell.
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The sample and an empty reference cell are placed in the calorimeter and allowed to reach

thermal equilibrium.

The heat flow between the sample and a heat sink is measured as the sample is heated at a

constant rate under a high vacuum.

The enthalpy of sublimation is determined by integrating the heat flow over the course of the

sublimation process.

Synthetic Pathway and Experimental Workflow
While a specific, detailed industrial synthesis of N,N,N'-Trimethylurea is not widely published,

a plausible laboratory-scale synthesis can be proposed based on established reactions of

ureas and amines. A potential route involves the reaction of N,N-dimethylcarbamoyl chloride

with methylamine.

The following diagram illustrates the logical workflow for such a synthesis and subsequent

purification.
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Plausible Synthesis Workflow for N,N,N'-Trimethylurea

Reactants

Reaction Step

Workup & Purification

Final Product

N,N-Dimethylcarbamoyl Chloride

Reaction in suitable solvent
(e.g., Dichloromethane)

with a base (e.g., Triethylamine)

Methylamine

Quenching of reaction

Extraction with organic solvent

Drying of organic layer

Solvent removal under reduced pressure

Purification by recrystallization or chromatography

N,N,N'-Trimethylurea

Click to download full resolution via product page

Plausible synthesis workflow for N,N,N'-Trimethylurea.
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This guide serves as a foundational resource for researchers and professionals. For the most

accurate and detailed quantitative data, direct consultation of the referenced NIST database is

recommended. The provided experimental protocols offer a general framework for the

determination of the key thermochemical properties of N,N,N'-Trimethylurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1211377?utm_src=pdf-body
https://www.benchchem.com/product/b1211377?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C1852171&Mask=4
https://www.benchchem.com/product/b1211377#thermochemical-data-for-n-n-n-trimethylurea
https://www.benchchem.com/product/b1211377#thermochemical-data-for-n-n-n-trimethylurea
https://www.benchchem.com/product/b1211377#thermochemical-data-for-n-n-n-trimethylurea
https://www.benchchem.com/product/b1211377#thermochemical-data-for-n-n-n-trimethylurea
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211377?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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